Cas no 2640972-77-4 (2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine)

• Product Name: 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine
• CAS No: 2640972-77-4
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5318126
• PubChem ID: 155798962
• Update Time: 2025-05-19

2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• F6764-1454
• 2640972-77-4
• 2-[1-(4,6-dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine
• AKOS040727096
• 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine

• Inchi： 1S/C19H21N5O2/c1-25-16-12-17(26-2)23-19(22-16)24-10-7-13(8-11-24)15-6-5-14-4-3-9-20-18(14)21-15/h3-6,9,12-13H,7-8,10-11H2,1-2H3
• InChI Key： PCOSXRBRDKFAHN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC(=N1)N1CCC(C2C=CC3=CC=CN=C3N=2)CC1)OC

Computed Properties

• Exact Mass: 351.16952493g/mol
• Monoisotopic Mass: 351.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine

Professional Introduction to Compound with CAS No. 2640972-77-4 and Product Name: 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine

The compound with the CAS number 2640972-77-4 and the product name 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the naphthyridine class, has garnered considerable attention due to its unique structural and functional properties. Naphthyridines are a subclass of bicyclic aminopyrimidines, known for their broad spectrum of biological activities and potential applications in medicinal chemistry.

Recent research has highlighted the importance of 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine in the development of novel therapeutic agents. Its dual connectivity via a piperidine ring and a dimethoxypyrimidine moiety allows for versatile interactions with biological targets. This structural feature has been exploited in the design of molecules targeting various disease pathways, including cancer and infectious diseases.

The 4,6-Dimethoxypyrimidin-2-yl substituent is particularly noteworthy, as it contributes to the compound's ability to modulate enzyme activity and receptor binding. Pyrimidine derivatives are well-documented for their role in inhibiting kinases and other enzymes involved in signal transduction. The presence of two methoxy groups further enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

In the realm of oncology, 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine has shown promise as an inhibitor of tyrosine kinases, which are critical in cancer cell proliferation and survival. Preclinical studies have demonstrated its efficacy in reducing tumor growth in vitro and in vivo. The compound's ability to selectively target overexpressed kinases in cancer cells makes it a promising lead for the development of targeted therapies.

Beyond oncology, this molecule has been explored for its potential in treating infectious diseases. The naphthyridine core is known to exhibit antimicrobial properties by interfering with bacterial DNA gyrase and topoisomerase IV. These enzymes are essential for bacterial replication and survival, making them ideal targets for antimicrobial agents. The structural versatility of 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine allows for modifications that can enhance its binding affinity and selectivity against specific pathogens.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern pharmaceutical chemistry. Key steps include condensation reactions to form the naphthyridine core, followed by functional group transformations to introduce the piperidine and dimethoxypyrimidine moieties. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to ensure high purity and structural integrity.

One of the most compelling aspects of 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine is its potential for further derivatization. By modifying various substituents on its structure, researchers can fine-tune its pharmacological properties. This flexibility has led to numerous analogues being synthesized and tested for their biological activity. Such derivatives may offer improved efficacy or reduced toxicity compared to the parent compound.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict how 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine interacts with biological targets at the atomic level. These predictions guide experimental design and help optimize lead compounds before they enter clinical trials.

Future research directions include exploring the compound's mechanism of action in greater detail. Understanding how it interacts with cellular components at a molecular level will provide insights into its therapeutic potential and help identify any potential side effects. Additionally, studies on its pharmacokinetics will be crucial in determining optimal dosing regimens for clinical applications.

The impact of compounds like 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-ylyl]-1,8-naphthyridine extends beyond academic research; they represent tangible progress toward improving human health through innovative chemical solutions. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can modulate these processes effectively.

In conclusion,2640972-77: The compound with CAS number 2640972:77: is a testament to the power of medicinal chemistry in addressing complex biological challenges. Its unique structure,Dimethoxypyrimidine, piperidine connectivity,naphthyridine core,and demonstrated biological activity make it a valuable tool for further research and development. As scientists continue to explore its potential,this molecule holds promise for contributing significantly to advancements in therapeutic treatments across multiple disease areas.